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Compound of Interest

2-(Difluoromethyl)aniline
Compound Name:

hydrochloride
CAS No.: 1422344-12-4
Cat. No.: B1432145

Get Quote

\ J

Chemical Profile & Structural Logic

Compound ldentity:

IUPAC Name: 2-(Difluoromethyl)aniline hydrochloride[2]
¢ Common Name: 2-Amino-(

-difluoro)toluene hydrochloride

e CAS Number (Free Base): 338-99-8
e CAS Number (HCI Salt): 67272-07-5

¢ Molecular Formula:

[1]

¢ Molecular Weight: 179.60 g/mol (Salt); 143.13 g/mol (Free Base)[1]
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Structural Causality: The molecule consists of an aniline core substituted at the ortho position
with a difluoromethyl (

) group.[1] The hydrochloride salt form protonates the amine, converting the electron-donating
group into an electron-withdrawing

group. This transformation significantly alters the NMR chemical shifts of the aromatic ring
compared to the free base.[1]

o Fluorine Effect: The geminal fluorine atoms create a strong inductive effect (

), deshielding the methine proton and carbon.[1]

» Salt Effect: The ammonium moiety (

) eliminates the lone pair conjugation into the ring, shifting aromatic protons downfield
relative to the free aniline.[1]

Spectral Analysis: Nuclear Magnetic Resonance
(NMR)
Experimental Protocol for NMR Analysis

e Solvent: DMSO-

is the preferred solvent.[1] It ensures complete solubility of the salt and prevents rapid
exchange of the ammonium protons, allowing them to be visualized.[1]

o Reference: TMS (
0.00 ppm) or residual DMSO (
2.50 ppm).[1]

A. H NMR Data (400 MHz, DMSO- )

The proton spectrum is defined by three distinct regions: the exchangeable ammonium
protons, the aromatic region, and the diagnostic difluoromethyl triplet.[1]
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Chemical .
hift Coupling (
Signal =l | Multiplicity Integration Assignment
Hz)

ppm)
A 9.50 - 10.50 Broad Singlet  3H (Ammonium)
B 7.40 - 7.60 Multiplet 2H - Ar-H (C4, C6)
C 7.20-7.40 Multiplet 2H - Ar-H (C3, C5)
D 6.90-7.30 Triplet 1H (Methine)

Interpretation & Validation:
e The

Triplet: This is the "fingerprint” signal.[1] It appears as a triplet due to coupling with two
equivalent

F nuclei.[1] The large geminal coupling constant (
Hz) is characteristic of the
moiety.[1]

o Note: If the signal appears as a broad singlet or distorted triplet, check for proton
exchange or poor shimming.[1]

¢ Ammonium Protons: In

, the signal at ~10 ppm will disappear due to deuterium exchange (

).[1] This confirms the salt form.[1]

B. F NMR Data (376 MHz, DMSO-)

The fluorine spectrum is simpler but highly diagnostic.[1]
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Chemical Shift .
Coupling (
Signal ( Multiplicity Assignment
Hz)
ppm)
A -114.0to0 -118.0 Doublet

Self-Validating Logic: The

F signal must appear as a doublet because the two equivalent fluorine atoms couple to the
single methine proton (

in
). The coupling constant measured here (
) must match the coupling constant measured in the

H NMR spectrum for the triplet. If they do not match, the assignment is incorrect.

C. C NMR Data (100 MHz, DMSO- )

Carbon NMR is dominated by C-F coupling, resulting in triplets for carbons close to the fluorine

atoms.[1]
Chemical Shift .
Coupling (
Signal ( Multiplicity Assignment
)
ppm)
Singlets/Doublet )
1 125.0-135.0 - Aromatic C-H
s
Ar-C (ipso to
3 ~130.0 Triplet Hz

)

Mass Spectrometry (MS) Profile
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lonization Logic (ESI vs. EIl)

o ESI (+): In Electrospray lonization, the salt dissociates.[1] You will observe the protonated
free base.[1]

o Observed lon:
Da.[1]
e EI (70 eV): Electron Impact ionizes the free base (thermal dissociation of HCI in the inlet).[1]
o Molecular lon (

):

143.[1]

Fragmentation Pathway (El)

The fragmentation pattern validates the presence of the difluoromethyl group.[1]

(143): Parent peak.[1]

(124): Loss of a single fluorine atom.[1]

(123): Elimination of hydrogen fluoride (common in ortho-substituted fluorinated aromatics).

[1]

(92): Loss of the entire difluoromethyl group, leaving the aniline cation (tropylium-like
derivative).[1]

[M - F]+

-F (19) miz 124

Molecular lon
[M]+ m/z 143

- HF (20)
- CHF2 (51)

[M - HF]+
m/z 123

>

[M - CHF2]+
m/z 92
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Figure 1: Predicted EI-MS fragmentation pathway for 2-(difluoromethyl)aniline.

Infrared Spectroscopy (IR)

The IR spectrum distinguishes the salt from the free base.[1]

Frequency (

Intensity Assignment Note
)
Characteristic of
Ammonium salt (
2600 — 3200 Broad, Strong Stretch
). Overlaps C-H
stretches.[1]
1500 — 1600 Medi Ring breathing
- edium :
Aromatic modes.[1]
Multiple bands due to
1000 — 1200 Strong Stretch
250 st Ortho-substitution
~ ron
9 Out-of-plane pattern.[1]

Diagnostic Check: If you see sharp doublets around 3300-3400 cm

, your sample has reverted to the free base (loss of HCI). The salt should show the broad
"ammonium band" centered around 2900 cm

1]
Characterization Workflow & Visualization

The following diagram illustrates the logical flow for confirming the structure using the data
described above.
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Figure 2: Step-by-step structural validation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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